Cas no 95523-13-0 (N-[(4-Aminophenyl)methyl]adenosine)

• Product Name: N-[(4-Aminophenyl)methyl]adenosine
• CAS No: 95523-13-0
• MF: C₁₇H₂₀N₆O₄
• MW: 372.378502845764
• CID: 806963
• PubChem ID: 125347
• Update Time: 2024-10-25

N-[(4-Aminophenyl)methyl]adenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-[(4-aminophenyl)methyl]- (9CI)
• N-(2,3-dihydroxypropyl)-N-(2-hydroxyethyl)nitrous amide
• N6-(P-AMINOBENZYL)ADENOSINE
• N-[(4-Aminophenyl)methyl]adenosine
• N-[(4-Aminophenyl)methyl]adenosine (ACI)
• N-(4-aminobenzyl)adenosine
• N6-(4-aminobenzyl)adenosine
• PMUVNAUPWLXPSA-LSCFUAHRSA-N
• T96
• SCHEMBL639974
• F85389
• CHEMBL259188
• (2R,3R,4S,5R)-2-[6-[(4-aminophenyl)methylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 4-Abza
• MS-26008
• BDBM50411989
• (2R,3R,4S,5R)-2-(6-{[(4-aminophenyl)methyl]amino}purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 95523-13-0
• N(6)-(4-Aminobenzyl)adenosine
• DA-55887
• AKOS030527037
• Adenosine, N-((4-aminophenyl)methyl)-
• HY-100130
• DTXSID30914949
• VDA52313
• N6-(p-aminobenzyl)-adenosine
• N-[(4-Aminophenyl)methyl]-9-pentofuranosyl-9H-purin-6-amine
• CS-5606

• Inchi： 1S/C17H20N6O4/c18-10-3-1-9(2-4-10)5-19-15-12-16(21-7-20-15)23(8-22-12)17-14(26)13(25)11(6-24)27-17/h1-4,7-8,11,13-14,17,24-26H,5-6,18H2,(H,19,20,21)/t11-,13-,14-,17-/m1/s1
• InChI Key： PMUVNAUPWLXPSA-LSCFUAHRSA-N
• SMILES： O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC(N)=CC=1

Computed Properties

• Exact Mass: 372.15460314g/mol
• Monoisotopic Mass: 372.15460314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 152Ų

N-[(4-Aminophenyl)methyl]adenosine Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month